Cas no 1599211-53-6 (2-Butanone,1-(2-morpholinyl)-)

• Product Name: 2-Butanone,1-(2-morpholinyl)-
• CAS No: 1599211-53-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6462906
• Update Time: 2025-05-24

2-Butanone,1-(2-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1-(2-morpholinyl)-

• Inchi： 1S/C8H15NO2/c1-2-7(10)5-8-6-9-3-4-11-8/h8-9H,2-6H2,1H3
• InChI Key： BXQWAMZVGJPGSP-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)C(=O)CC

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Boiling Point: 253.4±15.0 °C(Predicted)
• pka: 8.49±0.40(Predicted)

Additional information on 2-Butanone,1-(2-morpholinyl)-

2-Butanone,1-(2-morpholinyl)-

2-Butanone,1-(2-morpholinyl)- (CAS No. 1599211-53-6) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of 2-butanone, a simple ketone, modified by the substitution of a morpholine ring at the 1-position. The morpholine group introduces unique electronic and steric properties, making this compound highly valuable for its ability to participate in a wide range of chemical reactions and applications.

The structure of 2-butane,1-(2-morpholinyl)- consists of a four-carbon chain (butanone) with a ketone group at the second carbon and a morpholine ring attached to the first carbon. Morpholine, a six-membered heterocyclic amine with oxygen and nitrogen atoms, contributes to the compound's ability to act as both an electron donor and acceptor in various chemical environments. This dual functionality makes it an excellent candidate for use in catalysis, polymer synthesis, and drug delivery systems.

Recent studies have highlighted the potential of 2-butane,1-(2-morpholinyl)- in enhancing the efficiency of organic photovoltaic (OPV) materials. Researchers have found that incorporating this compound into polymer blends can significantly improve charge transport properties and overall device performance. The morpholine group's ability to form hydrogen bonds with neighboring molecules has been shown to enhance intermolecular interactions, leading to better alignment of the polymer chains and improved charge mobility.

Another area where 2-butane,1-(2-morpholinyl)- has demonstrated promising results is in the field of drug delivery. Its ability to form stable complexes with various bioactive molecules has made it an attractive candidate for use as a carrier in targeted drug delivery systems. Recent experiments have shown that this compound can encapsulate hydrophobic drugs effectively, protecting them from degradation while ensuring controlled release at the target site.

The synthesis of 2-butane,1-(2-morpholinyl)- typically involves nucleophilic substitution reactions or condensation reactions involving morpholine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and materials science.

In terms of physical properties, 2-butane,1-(2-morpholinyl)- exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for use in various solution-based chemical processes. The compound is also relatively stable under normal storage conditions but should be protected from moisture due to its hygroscopic nature.

The chemical reactivity of 2-butane,1-(2-morpholinyl)- is primarily influenced by the electron-donating properties of the morpholine ring. This makes it an excellent nucleophile in substitution reactions and a useful catalyst in various organic transformations. Recent research has focused on leveraging these properties to develop new methodologies for synthesizing complex organic molecules with high precision.

In conclusion, 2-butane,1-(2-morpholinyl)- (CAS No. 1599211-53-6) is a multifaceted compound with applications spanning from materials science to pharmaceuticals. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. With ongoing advancements in synthetic methods and material science applications, this compound is poised to play an even greater role in shaping future innovations across various disciplines.